Cas no 2138400-45-8 (Cyclopropaneacetamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl)-)

• Product Name: Cyclopropaneacetamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl)-
• CAS No: 2138400-45-8
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 5280233
• Update Time: 2025-06-10

Cyclopropaneacetamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneacetamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl)-

• Inchi： 1S/C11H22N2O/c1-9(2)13(7-6-12-3)11(14)8-10-4-5-10/h9-10,12H,4-8H2,1-3H3
• InChI Key： OZXGGDOOGDSBTQ-UHFFFAOYSA-N
• SMILES： C1(CC(N(CCNC)C(C)C)=O)CC1

Additional information on Cyclopropaneacetamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl)-

Cyclopropaneacetamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl)- (CAS No. 2138400-45-8): A Comprehensive Overview

Cyclopropaneacetamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl)- (CAS No. 2138400-45-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of amides and is characterized by its cyclopropane ring and the presence of a methylamino and isopropyl substituents.

The molecular formula of Cyclopropaneacetamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl)- is C₁₀H₂₁N₃O, with a molecular weight of approximately 195.3 g/mol. The compound's structure includes a cyclopropane ring attached to an acetamide group, which is further substituted with a 2-(methylamino)ethyl and a 1-methylethyl group. This unique arrangement of functional groups imparts specific chemical properties that make it an interesting subject for both academic and industrial research.

In the realm of pharmaceutical research, Cyclopropaneacetamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl)- has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have focused on its biological activity and potential pharmacological effects. For instance, preliminary in vitro assays have demonstrated that this compound exhibits moderate to strong activity against certain bacterial strains, suggesting its potential as an antibacterial agent.

Beyond its antibacterial properties, Cyclopropaneacetamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl)- has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is a key factor in many diseases, including arthritis and inflammatory bowel disease. Research has shown that this compound can modulate the expression of pro-inflammatory cytokines, such as TNF-α and IL-6, which are crucial mediators of the inflammatory response.

The mechanism of action of Cyclopropaneacetamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl)- is not yet fully understood, but it is believed to involve interactions with specific cellular receptors or enzymes. One hypothesis suggests that the compound may act as an agonist or antagonist at certain G-protein coupled receptors (GPCRs), which are known to play a role in various physiological processes. Further studies are needed to elucidate the exact mechanisms by which this compound exerts its biological effects.

In addition to its therapeutic potential, Cyclopropaneacetamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl)- has also been explored for its use in chemical synthesis and as a building block for more complex molecules. Its unique structure makes it a valuable intermediate in the synthesis of other amide derivatives and related compounds. This versatility has led to its application in the development of new materials and coatings with enhanced properties.

The synthesis of Cyclopropaneacetamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl)- typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of cyclopropaneacetyl chloride with an appropriate amine derivative followed by further functionalization steps. Advances in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for producing this compound on both laboratory and industrial scales.

Safety considerations are an important aspect of working with any chemical compound. While Cyclopropaneacetamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl)- is not classified as a hazardous material, it is essential to handle it with appropriate precautions to ensure the safety of laboratory personnel. Standard laboratory practices such as wearing personal protective equipment (PPE), working under a fume hood, and proper disposal procedures should be followed at all times.

In conclusion, Cyclopropaneacetamide, N-[2-(methylamino)ethyl]-N-(1-methylethyl)- (CAS No. 2138400-45-8) is a versatile compound with promising applications in pharmaceutical research and chemical synthesis. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and development into new therapeutic agents or advanced materials. As research in this area continues to advance, it is likely that new insights into the properties and potential uses of this compound will emerge.